![molecular formula C7H5N3O B1532341 1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde CAS No. 1010073-87-6](/img/structure/B1532341.png)
1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde
Overview
Description
1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde is a heterocyclic compound . It is part of the pyrazolopyridines family, which are bicyclic heterocyclic compounds formed by the fusion of a pyrazole and a pyridine ring . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described, which are included in more than 5500 references .
Synthesis Analysis
A new and straightforward route to synthesize novel pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been introduced . This method provided the desired products with moderate to good yields .
Molecular Structure Analysis
Pyrazolo[3,4-b]pyridines can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines . The first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine .
Chemical Reactions Analysis
The synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds involves a sequential opening/closing cascade reaction . The use of a, -unsaturated compounds in reactions with N-nucleophiles using amorphous carbon-supported sulfonic acid (AC-SO3H) as an effective catalyst in the presence of ethanol as the reaction medium has been highlighted .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
1H-Pyrazolo[3,4-b]pyridines: are valuable in synthesizing a wide range of heterocyclic compounds due to their versatile chemical structure. They serve as key intermediates in creating complex molecules with potential therapeutic effects .
Biomedical Research
These compounds have significant biomedical applications, particularly in drug discovery. Their structural similarity to purine bases like adenine and guanine makes them suitable for designing novel pharmaceuticals .
Development of Antiviral Agents
Research has indicated the potential of 1H-Pyrazolo[3,4-b]pyridines in developing antiviral agents. They have been studied for their efficacy against viruses like Zika, showcasing their importance in medicinal chemistry .
Cancer Therapeutics
The structural framework of 1H-Pyrazolo[3,4-b]pyridines allows for the development of cancer therapeutics. Their ability to interact with various biological targets can lead to new treatments for different cancer types .
Agricultural Chemistry
In agricultural chemistry, these compounds are explored for their use as pesticides or herbicides. Their chemical properties can be tailored to target specific pests or weeds, thereby enhancing crop protection .
Material Science
1H-Pyrazolo[3,4-b]pyridines: also find applications in material science. They can be used in the synthesis of organic materials with specific electronic or photonic properties, contributing to the development of advanced materials .
properties
IUPAC Name |
2H-pyrazolo[3,4-b]pyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O/c11-4-6-5-2-1-3-8-7(5)10-9-6/h1-4H,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INXAQTGUMZSHQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NN=C2N=C1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50717151 |
Source
|
| Record name | 2H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50717151 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde | |
CAS RN |
1010073-87-6 |
Source
|
| Record name | 1H-Pyrazolo[3,4-b]pyridine-3-carboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1010073-87-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50717151 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde in the development of new anti-inflammatory and analgesic drugs?
A1: 1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde serves as a crucial building block in synthesizing 7-azaindazole-chalcone derivatives. [] These derivatives were then evaluated for their anti-inflammatory and analgesic properties. The study highlighted the potential of using 1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde as a scaffold for developing new drug candidates targeting inflammation and pain.
Q2: How does the structure of the synthesized 7-azaindazole-chalcone derivatives, originating from 1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde, affect their biological activity?
A2: The study demonstrated a structure-activity relationship (SAR) whereby the substituents on the synthesized 7-azaindazole-chalcone derivatives significantly influenced their anti-inflammatory and analgesic activities. [] For instance, compounds with a trifluoromethyl (CF3) or bromine (Br) group at specific positions exhibited potent anti-inflammatory activity, comparable to the reference drug indomethacin. Similarly, specific substitutions enhanced the analgesic activity compared to the reference drug diclofenac sodium. This highlights the potential for tailoring the biological activity of these derivatives through specific structural modifications on the 1H-Pyrazolo[3,4-b]pyridine-3-carbaldehyde scaffold.
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